Cas no 227607-43-4 (3,3-difluoro-1-methyl-cyclobutanecarboxylic acid)

3,3-Difluoro-1-methyl-cyclobutanecarboxylic acid is a fluorinated cyclobutane derivative with a carboxylic acid functional group, offering unique steric and electronic properties due to its rigid cyclobutane ring and fluorine substituents. The difluoro substitution enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design, particularly in optimizing pharmacokinetic profiles. The methyl group at the 1-position further modifies steric hindrance, influencing binding interactions. This compound serves as a versatile intermediate in synthesizing bioactive molecules, agrochemicals, and materials. Its structural features contribute to improved selectivity and potency in target modulation, particularly in fluorinated analogs of pharmaceuticals. Suitable for controlled derivatization, it supports diverse synthetic applications.

3,3-difluoro-1-methyl-cyclobutanecarboxylic acid structure

227607-43-4 structure

Product Name:3,3-difluoro-1-methyl-cyclobutanecarboxylic acid

CAS No:227607-43-4

MF:C₆H₈F₂O₂

MW:150.123329162598

MDL:MFCD20645342

CID:244960

PubChem ID:23446853

Update Time:2025-05-27

3,3-difluoro-1-methyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylicacid, 3,3-difluoro-1-methyl-
- Cyclobutanecarboxylic acid, 3,3-difluoro-1-methyl- (9CI)
- 3,3-difluoro-1-methylcyclobutane-1-carboxylic acid
- 3,3-Difluoro-1-methylcyclobutanecarboxylic acid
- 3,3-difluoro-1-methyl-cyclobutanecarboxylic acid
- SY097994
- AKOS017343163
- CS-0051634
- EN300-366427
- PB33527
- 3, 3-difluoro-1-methylcyclobutane-1-carboxylic acid
- A878452
- AS-34660
- DTXSID90634232
- 3,3-DIFLUORO-1-METHYLCYCLOBUTANECARBOXYLICACID
- Z1262527350
- SCHEMBL5522190
- MFCD20645342
- 227607-43-4
- CYCLOBUTANECARBOXYLIC ACID, 3,3-DIFLUORO-1-METHYL-
- STL557408
- DB-275281
- BBL103598
- MDL： MFCD20645342
- Inchi： 1S/C6H8F2O2/c1-5(4(9)10)2-6(7,8)3-5/h2-3H2,1H3,(H,9,10)
- InChI Key： IBUYIDRQPFGVIL-UHFFFAOYSA-N
- SMILES： FC1(CC(C(=O)O)(C)C1)F

Computed Properties

Exact Mass: 150.04924
Monoisotopic Mass: 150.04923582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

3,3-difluoro-1-methyl-cyclobutanecarboxylic acid Pricemore >>

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